

PSI-7409: A Comprehensive Technical Guide to the Active Metabolite of Sofosbuvir

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *PSI-7409 tetrasodium*

Cat. No.: *B15567963*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

PSI-7409, the pharmacologically active triphosphate metabolite of the direct-acting antiviral agent sofosbuvir, is a potent inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. This document provides an in-depth technical overview of PSI-7409, including its chemical structure, physicochemical and pharmacological properties, mechanism of action, and detailed experimental protocols for its characterization. The information is intended to serve as a valuable resource for researchers and professionals involved in the study of HCV and the development of antiviral therapies.

Chemical Structure and Properties

PSI-7409 is a uridine nucleotide analog that, after intracellular formation from its prodrug sofosbuvir, acts as a chain terminator in the replication of the HCV genome.

Chemical Identity:

Identifier	Value
Systematic Name	((2R,3R,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-3-hydroxy-4-methyltetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
Synonyms	Sofosbuvir triphosphate, GS-461203
Molecular Formula	C ₁₀ H ₁₆ FN ₂ O ₁₄ P ₃

Physicochemical Properties:

Property	Value	Source
Molecular Weight	500.16 g/mol	[1]
Appearance	White to off-white solid	
Solubility	Soluble in water	

Pharmacological Properties

PSI-7409 is a potent and selective inhibitor of the HCV NS5B polymerase, exhibiting pan-genotypic activity.

Mechanism of Action:

PSI-7409 mimics the natural uridine triphosphate and is incorporated into the nascent HCV RNA strand by the NS5B polymerase. Upon incorporation, the 2'-fluoro and 2'-C-methyl modifications on the ribose sugar sterically hinder the addition of the subsequent nucleotide, leading to premature chain termination and halting viral replication.

In Vitro Activity:


HCV Genotype	IC ₅₀ (μM)
1b (Con1)	1.6
2a (JFH1)	2.8
3a	0.7
4a	2.6

Data sourced from MedChemExpress

Signaling Pathway and Experimental Workflows

Metabolic Activation of Sofosbuvir to PSI-7409

Sofosbuvir is a prodrug that undergoes intracellular metabolism to form the active triphosphate, PSI-7409. This multi-step process is initiated in hepatocytes.




[Click to download full resolution via product page](#)

Caption: Metabolic activation of sofosbuvir to PSI-7409 in hepatocytes.

Experimental Workflow: HCV Replicon Assay

The HCV replicon assay is a cell-based method to evaluate the antiviral activity of compounds like PSI-7409.



[Click to download full resolution via product page](#)

Caption: Generalized workflow for an HCV replicon assay.

Experimental Protocols

HCV NS5B Polymerase Inhibition Assay

This in vitro assay measures the ability of a compound to inhibit the RNA-dependent RNA polymerase activity of recombinant HCV NS5B.

Materials:

- Recombinant HCV NS5B polymerase (genotype-specific)
- Biotinylated oligo(rU) primer
- Poly(rA) template
- [³H]-UTP (radiolabeled uridine triphosphate)
- Unlabeled UTP
- Assay buffer (20 mM Tris-HCl pH 7.5, 50 mM NaCl, 1 mM DTT, 5 mM MgCl₂, 0.5% Triton X-100)
- PSI-7409 (or other test compounds)
- Streptavidin-coated scintillation proximity assay (SPA) beads
- Stop buffer (0.5 M EDTA)
- 96-well microplates

Procedure:

- Prepare a reaction mixture containing assay buffer, poly(rA) template, biotinylated oligo(rU) primer, and unlabeled UTP.
- Add varying concentrations of PSI-7409 to the wells of a 96-well plate.
- Add the recombinant NS5B polymerase to initiate the reaction.

- Add [³H]-UTP to the reaction mixture.
- Incubate the plate at 30°C for 2 hours.
- Stop the reaction by adding the stop buffer.
- Add streptavidin-coated SPA beads to each well and incubate for 30 minutes to allow the biotinylated primer-template complex to bind.
- Measure the radioactivity in each well using a scintillation counter.
- Calculate the IC₅₀ value by plotting the percentage of inhibition against the concentration of PSI-7409.

Cell-Based HCV Replicon Assay

This assay assesses the antiviral activity of a compound in a cellular context using human hepatoma cells (Huh-7) that stably express an HCV subgenomic replicon.

Materials:

- Huh-7 cells harboring an HCV subgenomic replicon (e.g., genotype 1b) expressing a reporter gene (e.g., luciferase).
- Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, non-essential amino acids, and G418 (for selection).
- PSI-7409 (or other test compounds).
- 96-well cell culture plates.
- Luciferase assay reagent.
- Luminometer.

Procedure:

- Seed the Huh-7 replicon cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.

- Prepare serial dilutions of PSI-7409 in cell culture medium.
- Remove the existing medium from the cells and add the medium containing the different concentrations of the test compound.
- Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.
- After incubation, remove the medium and lyse the cells according to the luciferase assay kit manufacturer's instructions.
- Measure the luciferase activity in each well using a luminometer.
- Calculate the EC₅₀ value, the concentration at which the compound inhibits 50% of the replicon's reporter activity, by plotting the percentage of inhibition against the compound concentration.

Conclusion

PSI-7409 is a cornerstone in the understanding and treatment of hepatitis C. Its potent and pan-genotypic inhibition of the HCV NS5B polymerase has been pivotal in the development of highly effective antiviral therapies. The data and protocols presented in this guide offer a comprehensive resource for the continued study of this important molecule and the broader field of HCV research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. 2'-Deoxy-2'-fluoro-2'-C-methyluridine 5'-triphosphate sodi... [cymitquimica.com]
- To cite this document: BenchChem. [PSI-7409: A Comprehensive Technical Guide to the Active Metabolite of Sofosbuvir]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15567963/docs#psi-7409-a-comprehensive-technical-guide-to-the-active-metabolite-of-sofosbuvir\]](https://www.benchchem.com/product/b15567963/docs#psi-7409-a-comprehensive-technical-guide-to-the-active-metabolite-of-sofosbuvir)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)